Cas no 120057-16-1 ((2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride)

• Product Name: (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
• CAS No: 120057-16-1
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 6375073
• PubChem ID: 165847993
• Update Time: 2025-05-21

(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
• Butanamide, 2-amino-3-methyl-N-phenyl-, hydrochloride (1:1), (2S)-
• EN300-1698652
• (S)-2-Amino-3-methyl-N-phenylbutanamide hydrochloride
• 120057-16-1

• Inchi： 1S/C11H16N2O.ClH/c1-8(2)10(12)11(14)13-9-6-4-3-5-7-9;/h3-8,10H,12H2,1-2H3,(H,13,14);1H/t10-;/m0./s1
• InChI Key： PFWNTOZICPWSMJ-PPHPATTJSA-N
• SMILES： N(C1C=CC=CC=1)C(=O)[C@@H](N)C(C)C.Cl

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride

(2S)-2-Amino-3-Methyl-N-Phenylbutanamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 120057-16-1, known as (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

Structural Insights: The molecular structure of (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride is characterized by an amino group attached to a chiral carbon, a methyl group, and a phenyl-substituted amide moiety. This configuration imparts specific stereochemical properties, which are crucial for its biological activity. The presence of the hydrochloride salt suggests that the compound exists in its protonated form, which may influence its solubility and bioavailability.

Biological Activity: Recent research has explored the biological activity of this compound in various contexts. For instance, studies have demonstrated its potential as a modulator of enzyme activity, particularly in pathways related to metabolic disorders. The chiral center at the second carbon atom plays a pivotal role in determining its stereochemical specificity, which is essential for targeting specific biological processes.

Synthesis and Characterization: The synthesis of (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride involves multi-step organic reactions, including amide bond formation and stereochemical control. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into its physical and chemical properties.

Applications in Drug Development: The compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets makes it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and safety profiles.

Safety and Toxicity: As with any pharmaceutical candidate, understanding the safety profile of (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride is critical. Preliminary toxicity studies indicate that it exhibits low toxicity at therapeutic doses, but further investigations are required to assess its long-term effects and potential for adverse reactions.

Future Directions: The continued exploration of (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride holds great promise for advancing drug discovery efforts. Researchers are actively investigating its mechanism of action, bioavailability, and potential synergistic effects with other therapeutic agents. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice.

In conclusion, (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride represents a compelling molecule with diverse applications in the field of medicinal chemistry. Its unique structural features, coupled with emerging research findings, position it as a valuable tool for addressing unmet medical needs. As research progresses, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies.